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Compound of Interest

2-Bromo-N-phenethyl-
Compound Name: , )
propionamide

CAS No.: 626209-17-4

Cat. No.: B1274578

Get Quote

Executive Summary & Structural Identity

2-Bromo-N-phenethyl-propionamide (also known as 2-Bromo-N-(2-
phenylethyl)propanamide) is a specialized electrophilic intermediate used primarily in the
synthesis of nitrogen-containing heterocycles and complex amide derivatives. Its utility stems
from the bifunctional nature of its scaffold: it possesses a nucleophilic amide nitrogen (masked)
and a highly reactive electrophilic carbon at the

-position (C2).

This guide provides a rigorous physicochemical profile to assist researchers in handling,
characterizing, and utilizing this compound in drug discovery workflows.

Molecular Identity
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Parameter Detail
IUPAC Name 2-bromo-N-(2-phenylethyl)propanamide
CAS Number 626209-17-4

Molecular Formula

Molecular Weight 256.14 g/mol

SMILES CC(C(=0)NCCC1=CC=CC=C1)Br

The C2 carbon is a stereocenter. Standard

Chirality synthesis yields the racemate (

), though enantioselective routes exist.

Physicochemical Parameters

The following data aggregates experimental values and high-confidence predictive models
based on Structure-Property Relationships (SPR).

Core Physical Data
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Property Value /| Range Context & Implication

) ) ) Typically appears as off-white
Physical State Solid (Crystalline) )
to beige needles or powder.

Sharp melting point indicates

high purity; broadenin
Melting Point 92°C-94°C on party ) J

suggests hydrolysis to 2-

bromopropionic acid.

Decomposition often occurs
Boiling Point ~393 °C (Predicted) before boiling at atmospheric

pressure.

) Denser than water due to the
Density 1.34 £ 0.06 g/cm3 )
heavy bromine atom.

Moderately lipophilic. The
phenethyl tail drives

LogP (Octanol/Water) 2.5-2.8 (Est) membrane permeability, while
the amide provides H-bond

donor/acceptor sites.

Solubility Profile

Understanding the solubility landscape is critical for reaction solvent selection (process
chemistry) and purification.

» High Solubility: Dichloromethane (DCM), Chloroform, Ethyl Acetate, DMSO, Methanol.
e Moderate Solubility: Ethanol, Acetonitrile.
o Low/Insoluble: Water, Hexanes (often used as a precipitant during recrystallization).

Reactivity & Stability Profile

The chemical behavior of 2-Bromo-N-phenethyl-propionamide is defined by the lability of the
C-Br bond.
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Electrophilic Potential ( -Alkylation)

The carbon alpha to the carbonyl is electron-deficient due to both the carbonyl and the
bromine. This makes it a prime target for Nucleophilic Substitution (

e Amines: Reacts to form

-amino amides.

e Thiols: Rapidly forms thioethers.
 Intramolecular Cyclization: Under basic conditions, the amide nitrogen can attack the

-carbon (if deprotonated) to form lactams, though steric strain usually disfavors 3-membered
rings (aziridinones) in favor of intermolecular reactions or polymerization.

Hydrolytic Instability

While the amide bond is relatively stable, the C-Br bond is susceptible to hydrolysis in aqueous
basic media, yielding N-phenethyl-lactamide (substitution of Br by OH) or elimination products
(acrylamides).

Visualization of Reactivity Pathways

The following diagram illustrates the divergent pathways available to this intermediate,
highlighting its role as a branch point in synthesis.
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Figure 1: Divergent reactivity pathways. The SN2 pathway is the primary utility in medicinal
chemistry.

Analytical Characterization Protocols

To ensure scientific integrity, characterization must rely on orthogonal methods:
Chromatography for purity and Spectroscopy for identity.

HPLC Purity Profiling

Obijective: Quantify purity and detect the des-bromo impurity (N-phenethylpropionamide) or
hydrolyzed byproducts.

¢ Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pum).
* Mobile Phase A: 0.1% Formic Acid in Water.
* Mobile Phase B: Acetonitrile (MeCN).[1]
e Gradient:
o 0-2 min: 5% B (Isocratic hold)

o 2-12 min: 5%
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95% B (Linear ramp)
o 12-15 min: 95% B (Wash)

e Flow Rate: 1.0 mL/min.[1]
e Detection: UV @ 210 nm (Amide bond) and 254 nm (Phenyl ring).

o Expected Retention: The target compound is lipophilic and will elute late in the gradient
(approx. 8-10 min depending on dead volume).

Nuclear Magnetic Resonance (NMR) Identity
The

-NMR spectrum provides a definitive fingerprint.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://sielc.com/hplc-separation-of-bromoform
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Shift
Proton (

Environment
» Ppm)

Multiplicity

Integration

Assignment
Logic

Amide NH 6.0-6.5

Broad Singlet

1H

Exchangeable;
shift varies with
concentration/sol

vent.

Aromatic Ring 71-74

Multiplet

5H

Typical
monosubstituted

benzene pattern.

_CH (Methine) 4.3-4.5

Quartet

1H

Deshielded by Br
and Carbonyl.
Couples with

methyl group.

3.4-3.6

Quartet/Multiplet

Adjacent to
Nitrogen;
couples with NH
and benzylic
CH2.

Benzylic 28-29

Triplet

2H

Adjacent to

aromatic ring.

Terminal 1.8-1.9

Doublet

3H

Couples with the

-methine.

Analytical Logic Flow

The following workflow ensures rigorous quality control (QC) before the material is committed

to subsequent synthesis steps.
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Figure 2: QC Decision Tree. Simultaneous NMR and HPLC analysis prevents false positives
from non-UV active impurities.

Handling & Safety (E-E-A-T)
Warning: As an

-haloamide, this compound is a potential alkylating agent. It can react with nucleophilic
residues in proteins (cysteine, lysine) and DNA.

» Engineering Controls: Always handle within a certified chemical fume hood.

o PPE: Nitrile gloves are standard, but double-gloving is recommended due to the compound's
lipophilicity (potential for permeation).
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» Deactivation: Spills should be treated with a dilute solution of ammonia or sodium thiosulfate
to nucleophilically displace the bromine before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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